Cas no 2680832-76-0 (2-Acetamido-4-fluoro-5-hydroxybenzoic acid)

• Product Name: 2-Acetamido-4-fluoro-5-hydroxybenzoic acid
• CAS No: 2680832-76-0
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 5651111
• PubChem ID: 165918002
• Update Time: 2025-07-02

2-Acetamido-4-fluoro-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273201
• 2-acetamido-4-fluoro-5-hydroxybenzoic acid
• 2680832-76-0
• 2-Acetamido-4-fluoro-5-hydroxybenzoic acid

• Inchi： 1S/C9H8FNO4/c1-4(12)11-7-3-6(10)8(13)2-5(7)9(14)15/h2-3,13H,1H3,(H,11,12)(H,14,15)
• InChI Key： ABVYNONKFBULOE-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)O)=C(C=1)NC(C)=O)O

Computed Properties

• Exact Mass: 213.04373590g/mol
• Monoisotopic Mass: 213.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.6Ų

Additional information on 2-Acetamido-4-fluoro-5-hydroxybenzoic acid

Introduction to 2-Acetamido-4-fluoro-5-hydroxybenzoic acid (CAS No. 2680832-76-0)

2-Acetamido-4-fluoro-5-hydroxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680832-76-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of both an acetylamide group and a hydroxyl group at specific positions on the aromatic ring, further modified by a fluorine substituent. The precise arrangement of these functional groups imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for drug discovery and therapeutic applications.

The structural configuration of 2-Acetamido-4-fluoro-5-hydroxybenzoic acid contributes to its remarkable solubility and stability under various conditions, which are critical factors in pharmaceutical formulations. The fluorine atom at the 4-position enhances lipophilicity while maintaining overall polarity, facilitating membrane permeability and metabolic stability. This balance is particularly advantageous in designing compounds that require both rapid absorption and prolonged biological half-life. The acetylamide group at the 2-position introduces hydrogen bonding capabilities, which can be exploited in protein interactions, enhancing binding affinity to target enzymes or receptors.

In recent years, 2-Acetamido-4-fluoro-5-hydroxybenzoic acid has been extensively studied for its potential in modulating inflammatory pathways and oxidative stress responses. Research indicates that derivatives of this compound exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The hydroxyl group at the 5-position serves as a hydrogen bond acceptor, enabling interactions with hydrophobic pockets of enzymes, thereby enhancing inhibitory effects. Furthermore, the fluorine substituent can stabilize the transition state of enzymatic reactions, improving efficacy.

Current studies have also explored the role of 2-Acetamido-4-fluoro-5-hydroxybenzoic acid in cancer therapeutics. Its ability to cross cell membranes efficiently allows for intracellular delivery of bioactive molecules. Preclinical trials have demonstrated that certain analogs of this compound can induce apoptosis in tumor cells by disrupting mitochondrial function or activating caspase cascades. The acetylamide moiety plays a crucial role in these processes by modulating protein-protein interactions essential for cell survival signaling pathways.

The pharmacokinetic profile of 2-Acetamido-4-fluoro-5-hydroxybenzoic acid has been meticulously evaluated to optimize therapeutic outcomes. Its moderate metabolic clearance rate ensures sustained activity while minimizing side effects associated with rapid degradation. Additionally, the compound exhibits low toxicity profiles in vitro and in vivo, making it a promising candidate for clinical development. Pharmacokinetic studies have revealed that oral administration results in bioavailability rates exceeding 80%, with peak plasma concentrations reached within 2–4 hours post-dose.

From a synthetic chemistry perspective, 2-Acetamido-4-fluoro-5-hydroxybenzoic acid serves as an excellent intermediate for constructing more complex molecules. Its versatile reactivity allows for further functionalization via nucleophilic aromatic substitution or condensation reactions, enabling the design of novel drug candidates with tailored properties. Advances in green chemistry have also been leveraged to develop sustainable synthetic routes for this compound, reducing waste generation and energy consumption without compromising yield or purity.

The application of computational methods has further enhanced the understanding of 2-Acetamido-4-fluoro-5-hydroxybenzoic acid's interactions with biological targets. Molecular docking simulations have identified key binding pockets on proteins relevant to inflammatory diseases and cancer pathways. These insights have guided the development of optimized derivatives with improved binding affinities and selectivity profiles. High-throughput screening (HTS) campaigns have been conducted using libraries derived from this scaffold, leading to the discovery of several lead compounds currently undergoing preclinical evaluation.

In conclusion, 2-Acetamido-4-fluoro-5-hydroxybenzoic acid (CAS No. 2680832-76-0) represents a significant advancement in medicinal chemistry due to its multifaceted utility as a pharmacophore and synthetic intermediate. Its unique structural features enable diverse biological activities, making it a cornerstone in developing next-generation therapeutics for chronic diseases such as inflammation-related disorders and malignancies. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern drug discovery efforts.